Cas no 103529-94-8 (Adicardin)

• Product Name: Adicardin
• CAS No: 103529-94-8
• MF: C₂₀H₂₄O₁₂
• MW: 456.397367477417
• MDL: MFCD09953804
• CID: 200917
• PubChem ID: 14236613
• Update Time: 2025-04-19

Adicardin Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-[(6-O-D-apio-b-D-furanosyl-b-D-glucopyranosyl)oxy]-
• apiosylskimmin
• Adicardin
• (-)-Adicardin
• 7-O-beta-D-Apiofuranosyl-(1-6)-beta-D-glucopyranosyl-umbelliferone
• AKOS037514551
• 7-[(2S,3R,4S,5S,6R)-6-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxychromen-2-one
• 103529-94-8
• Q-100032
• FS-6969
• CHEMBL1719219
• HY-N2356
• CS-0022538
• HMS2198G18
• Adicardin, >=95% (LC/MS-ELSD)
• SMR001397325
• MLS002473238
• DA-61163
• 7-{[(2S,3R,4S,5S,6R)-6-({[(2R,3R,4R)-3,4-DIHYDROXY-4-(HYDROXYMETHYL)OXOLAN-2-YL]OXY}METHYL)-3,4,5-TRIHYDROXYOXAN-2-YL]OXY}CHROMEN-2-ONE

• MDL： MFCD09953804
• Inchi： 1S/C20H24O12/c21-7-20(27)8-29-19(17(20)26)28-6-12-14(23)15(24)16(25)18(32-12)30-10-3-1-9-2-4-13(22)31-11(9)5-10/h1-5,12,14-19,21,23-27H,6-8H2/t12-,14-,15+,16-,17+,18-,19-,20-/m1/s1
• InChI Key： SXPBJYHKMRWZNA-ZITSYKRSSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@@](CO)(CO1)O)O)O)O)O)OC1=CC=C2C=CC(=O)OC2=C1

Computed Properties

• Exact Mass: 456.12700
• Monoisotopic Mass: 456.12677620 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 456.4
• XLogP3: -2
• Topological Polar Surface Area: 185Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.68
• Melting Point: 201-202 ºC
• Boiling Point: 804.4°C at 760 mmHg
• PSA: 188.51000
• LogP: -2.56340

Adicardin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Store in freezer, under -20°C(BD38670)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarin glycosides